Cas no 2475-92-5 (Ethanone,1-(4-methoxyphenyl)-, oxime)

Ethanone,1-(4-methoxyphenyl)-, oxime is a chemical compound featuring a methoxyphenyl group attached to an ethanone oxime structure. This intermediate is valuable in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The oxime functional group enhances reactivity, enabling selective transformations such as Beckmann rearrangements or condensation reactions. The para-methoxy substitution on the phenyl ring influences electronic properties, potentially improving solubility and stability in synthetic applications. Its well-defined structure ensures consistent performance in research and industrial processes. Proper handling under controlled conditions is recommended due to its reactive nature. This compound is typically characterized by spectroscopic methods (NMR, IR) and HPLC for purity verification.

Ethanone,1-(4-methoxyphenyl)-, oxime structure

2475-92-5 structure

Product Name:Ethanone,1-(4-methoxyphenyl)-, oxime

CAS No:2475-92-5

MF:C₉H₁₁NO₂

MW:165.189142465591

CID:256382

PubChem ID:5397262

Update Time:2025-05-20

Ethanone,1-(4-methoxyphenyl)-, oxime Chemical and Physical Properties

Names and Identifiers

- Ethanone,1-(4-methoxyphenyl)-, oxime
- (NZ)-N-[1-(4-methoxyphenyl)ethylidene]hydroxylamine
- 4'-METHOXYACETOPHENONE OXIME
- Acetophenone,4'-methoxy-,oxime
- p-Methoxyacetophenone oxime
- p-methoxylacetophenone oxime
- EN300-40413
- XXOHMWCSTKXDLH-YFHOEESVSA-N
- HMS1536B08
- MFCD00029671
- N-[1-(4-methoxyphenyl)ethylidene]hydroxylamine
- (1E)-1-(4-Methoxyphenyl)ethanone oxime #
- XXOHMWCSTKXDLH-JXMROGBWSA-N
- (1E)-1-(4-Methoxyphenyl)ethanone oxime
- NCGC00175176-01
- 4'-Methoxyacetophenoneoxime
- AKOS000167318
- 26358-63-4
- CAA47592
- SCHEMBL5666851
- (1Z)-1-(4-methoxyphenyl)ethanone oxime
- CHEMBL368588
- 4-Methoxyacetophenone oxime
- (NE)-N-[1-(4-methoxyphenyl)ethylidene]hydroxylamine
- 2475-92-5
- (E)-1-(4-methoxyphenyl)ethan-1-one oxime
- A911953
- FS-4532
- CS-0248600
- MDL： MFCD00029671
- Inchi： 1S/C9H11NO2/c1-7(10-11)8-3-5-9(12-2)6-4-8/h3-6,11H,1-2H3/b10-7+
- InChI Key： XXOHMWCSTKXDLH-JXMROGBWSA-N
- SMILES： O(C)C1C=CC(/C(/C)=N/O)=CC=1

Computed Properties

Exact Mass: 165.07900
Monoisotopic Mass: 165.079
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
XLogP3: 2
Topological Polar Surface Area: 41.8Å²

Experimental Properties

Density: 1.06
Boiling Point: 288.4°C at 760 mmHg
Flash Point: 128.2°C
Refractive Index: 1.508
PSA: 41.82000
LogP: 1.89340

Ethanone,1-(4-methoxyphenyl)-, oxime Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	056434-1g	4'-Methoxyacetophenone oxime	2475-92-5	97%	1g	￡17.00	2022-02-28
Fluorochem	056434-5g	4'-Methoxyacetophenone oxime	2475-92-5	97%	5g	￡73.00	2022-02-28
Fluorochem	056434-25g	4'-Methoxyacetophenone oxime	2475-92-5	97%	25g	￡266.00	2022-02-28
eNovation Chemicals LLC	Y1239000-1g	4'-Methoxyacetophenone oxime	2475-92-5	97%	1g	$220	2024-06-05
eNovation Chemicals LLC	Y1239000-5g	4'-Methoxyacetophenone oxime	2475-92-5	97%	5g	$440	2024-06-05
A2B Chem LLC	AX99120-1g	4'-Methoxyacetophenone oxime	2475-92-5	97%	1g	$80.00	2024-04-20
A2B Chem LLC	AX99120-5g	4'-Methoxyacetophenone oxime	2475-92-5	97%	5g	$222.00	2024-04-20
abcr	AB592194-1g	4'-Methoxyacetophenone oxime; .	2475-92-5		1g	€248.80	2024-04-18
eNovation Chemicals LLC	Y1239000-5g	4'-Methoxyacetophenone oxime	2475-92-5	97%	5g	$460	2025-02-24
eNovation Chemicals LLC	Y1239000-1g	4'-Methoxyacetophenone oxime	2475-92-5	97%	1g	$230	2025-02-24

Ethanone,1-(4-methoxyphenyl)-, oxime Related Literature

1. Novel chemoenzymatic oxidation of amines into oximes based on hydrolase-catalysed peracid formation

Daniel Méndez-Sánchez,Iván Lavandera,Vicente Gotor,Vicente Gotor-Fernández Org. Biomol. Chem. 2017 15 3196
2. Reactions of 1-aryl-2,2-dihalogenoethanone oximes with tetrasulfur tetranitride (S4N4): a general method for the synthesis of 3-aryl-4-halogeno-1,2,5-thiadiazoles

Sung Cheol Yoon,Jaeeock Cho,Kyongtae Kim J. Chem. Soc. Perkin Trans. 1 1998 109
3. Synthesis of novel N-hydroxy heterocycles via intramolecular reductive cyclization of diketoximes by NaBH3CN

Muthupandi Nagaraj,Muthusamy Boominathan,Shanmugam Muthusubramanian,Nattamai Bhuvanesh Org. Biomol. Chem. 2011 9 4642

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Ethanone,1-(4-methoxyphenyl)-, oxime

Comprehensive Analysis of Ethanone,1-(4-methoxyphenyl)-, oxime (CAS No. 2475-92-5): Properties, Applications, and Industry Insights

Ethanone,1-(4-methoxyphenyl)-, oxime (CAS No. 2475-92-5), a specialized organic compound, has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a methoxyphenyl group linked to an oxime-functionalized ethanone backbone, which contributes to its reactivity and versatility. Researchers frequently search for "synthesis of 2475-92-5" or "Ethanone oxime derivatives applications," reflecting its relevance in synthetic chemistry.

In recent studies, this compound has been explored for its potential as an intermediate in the development of photoactive materials and biologically active molecules. The 4-methoxyphenyl moiety enhances its solubility in organic solvents, a property highly valued in formulations requiring precise solubility parameters. Industry forums often discuss "2475-92-5 solubility data" alongside queries about "safe handling of oxime compounds," indicating practical user concerns.

The thermal stability of Ethanone,1-(4-methoxyphenyl)-, oxime makes it suitable for high-temperature reactions, a feature highlighted in patents related to polymer stabilizers. Analytical techniques like HPLC and NMR are commonly employed for purity verification, with search trends showing increased interest in "HPLC methods for CAS 2475-92-5." Environmental considerations have also spurred investigations into its biodegradation pathways, aligning with the "green chemistry" movement.

Emerging applications include its use in OLED materials, where its electron-withdrawing oxime group improves charge transport efficiency. This aligns with the surge in searches for "organic electronic materials 2024" and "methoxyphenyl compounds in optoelectronics." Regulatory databases classify it as non-hazardous under standard conditions, though proper laboratory precautions are recommended during handling.

Future research directions may explore its catalytic potential in asymmetric synthesis, given the growing demand for "chiral auxiliaries" in drug development. The compound's crystallographic data (available in CSD entries) provides valuable insights for molecular docking studies, another trending topic in computational chemistry circles.